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Compound of Interest

Compound Name: 3,3'-(p-Phenylene)dipropionic acid

Cat. No.: B1582500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the health and safety information

currently available for 3,3'-(p-Phenylene)dipropionic acid (CAS No. 4251-21-2). As a

dicarboxylic acid, this compound presents a unique profile of chemical properties and potential

biological activities that are of interest to researchers in materials science and drug

development. This guide is structured to provide not just a recitation of safety data, but a

deeper understanding of the rationale behind the recommended safety protocols, empowering

researchers to conduct their work with a robust culture of safety and scientific integrity. While

this document compiles the most current information, it is crucial to acknowledge that

significant data gaps exist in the public domain regarding the toxicology and environmental fate

of this specific compound.

Chemical and Physical Properties
A foundational understanding of the physicochemical properties of a compound is paramount

for anticipating its behavior and implementing appropriate safety measures.
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Property Value Source

Chemical Name
3,3'-(p-Phenylene)dipropionic

acid
ECHEMI[1]

Synonyms
1,4-Benzenedipropanoic acid,

p-Benzenedipropionic acid
ECHEMI[1]

CAS Number 4251-21-2 ECHEMI[1]

Molecular Formula C12H14O4 ChemicalBook[2]

Molecular Weight 222.24 g/mol ChemicalBook[2]

Appearance White to off-white powder/solid ChemicalBook[2]

Melting Point 231-234 °C (lit.) ChemicalBook[2]

Boiling Point 323.41°C (rough estimate) ChemicalBook[2]

Density 1.1995 (rough estimate) ChemicalBook[2]

pKa 4.37±0.10 (Predicted) ChemicalBook[2]

Water Solubility Insoluble PubChem[1]

The high melting point suggests a stable crystalline structure. Its insolubility in water is a critical

factor in considering its environmental mobility and appropriate spill cleanup procedures.

Hazard Identification and GHS Classification
Based on available data, 3,3'-(p-Phenylene)dipropionic acid is classified as an irritant. The

Globally Harmonized System (GHS) classifications are as follows:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

These classifications necessitate the use of appropriate personal protective equipment (PPE)

and handling procedures to prevent contact.
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{3,3'-(p-Phenylene)dipropionic Acid | CAS: 4251-21-2}

Hazard Classifications

Skin Irritation (H315)

Serious Eye Irritation (H319)

Respiratory Irritation (H335)

Click to download full resolution via product page

Caption: GHS Hazard Classifications for 3,3'-(p-Phenylene)dipropionic acid.

Toxicological Information: Addressing the Data
Gaps
A thorough review of publicly available toxicological data reveals a significant lack of specific

studies on 3,3'-(p-Phenylene)dipropionic acid. Safety data sheets consistently report "no

data available" for acute toxicity (oral, dermal, and inhalation), carcinogenicity, mutagenicity,

and reproductive toxicity.[1]

Implications for Researchers:

The absence of empirical toxicological data necessitates a precautionary approach. The

principle of "treating unknown compounds as potentially hazardous" is the guiding tenet. The

irritant properties, confirmed by GHS classifications, are the primary known hazards. However,

the potential for other systemic effects cannot be ruled out without further testing. All handling

should be performed with the assumption of potential toxicity beyond irritation.

Safe Handling and Storage Protocols
The following protocols are designed to mitigate the known hazards and account for the

toxicological data gaps.

Engineering Controls
Ventilation: All work with 3,3'-(p-Phenylene)dipropionic acid should be conducted in a well-

ventilated laboratory. For procedures that may generate dust, such as weighing or transfers,

a chemical fume hood is mandatory to prevent inhalation of airborne particles.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1582500?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582500?utm_src=pdf-body
https://www.benchchem.com/product/b1582500?utm_src=pdf-body
https://www.echemi.com/sds/p-phenylenedipropionicacid-pid_Seven35366.html
https://www.benchchem.com/product/b1582500?utm_src=pdf-body
https://www.echemi.com/sds/p-phenylenedipropionicacid-pid_Seven35366.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
A robust PPE regimen is the cornerstone of safe handling.

Initiate Work with
3,3'-(p-Phenylene)dipropionic Acid

Don Appropriate PPE

Lab Coat
(Full coverage)

Mandatory

Chemical-Resistant Gloves
(e.g., Nitrile)

Mandatory

Safety Goggles
(with side shields)

Mandatory

N95 Respirator
(if dust is generated outside a fume hood)

Conditional

Proceed with
Experimental Protocol

Work Complete

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE) workflow.

Eye and Face Protection: Wear tightly fitting safety goggles with side shields.[1]

Skin Protection: A flame-resistant lab coat and chemical-resistant gloves (e.g., nitrile) are

required.[1] Ensure gloves are inspected for integrity before use.

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved N95 respirator or

higher should be used.[1]
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Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible materials such as strong oxidizing agents. While specific

reactivity data is limited, as a carboxylic acid, it may react with bases.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[1]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Accidental Release and Disposal
Accidental Release

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spread of the powder. Avoid generating dust.

Clean-up: Carefully sweep up the solid material and place it in a sealed container for

disposal. Use non-sparking tools.

Decontaminate: Clean the spill area with a suitable solvent and then with soap and water.
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Disposal
Dispose of waste material in accordance with local, state, and federal regulations. As there is

limited ecological data, it is imperative to prevent this compound from entering the environment.

[1] Do not dispose of it down the drain.

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

Specific Hazards: The hazardous decomposition products are not well-characterized. As with

many organic compounds, combustion may produce carbon monoxide and carbon dioxide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Ecological Information: A Call for Further Research
There is a significant lack of data on the environmental fate and ecological toxicity of 3,3'-(p-
Phenylene)dipropionic acid. Safety data sheets indicate "no data available" for toxicity to fish,

daphnia, and algae.[1] Similarly, information on its persistence, biodegradability, and

bioaccumulation potential is not available.

Causality and Prudence: The absence of this data means that the environmental impact of a

release is unknown. Therefore, all measures should be taken to prevent its entry into soil,

waterways, and the atmosphere. The precautionary principle dictates that it should be treated

as potentially persistent and harmful to aquatic life until proven otherwise.

Stability and Reactivity
While specific studies on the reactivity of 3,3'-(p-Phenylene)dipropionic acid are not readily

available, its chemical structure as a dicarboxylic acid provides some predictive insights.

Chemical Stability: The compound is expected to be stable under normal storage conditions.

Reactivity: As a carboxylic acid, it is expected to react with bases in neutralization reactions.

It may also undergo esterification with alcohols and amidation with amines.
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Incompatible Materials: Avoid contact with strong oxidizing agents.

Hazardous Decomposition Products: Thermal decomposition products have not been

reported. High temperatures may lead to the release of carbon oxides.

Conclusion
3,3'-(p-Phenylene)dipropionic acid is a compound with known irritant properties affecting the

skin, eyes, and respiratory system. The most significant challenge in providing a

comprehensive safety guide is the profound lack of empirical data on its toxicology and

environmental impact. This guide, therefore, emphasizes a conservative and precautionary

approach to its handling. Researchers and professionals in drug development must adhere to

stringent safety protocols, including the use of appropriate engineering controls and personal

protective equipment, to minimize exposure. The scientific community is encouraged to pursue

further research to fill the existing data gaps and allow for a more complete risk assessment of

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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